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Abstract

Sedaxane is a broad-spectrum fungicide belonging to the pyrazole-carboxamide chemical
class, developed for the control of seed- and soil-borne fungal pathogens.[1][2] As a succinate
dehydrogenase inhibitor (SDHI), its mode of action involves the disruption of mitochondrial
respiration in fungi, a critical pathway for energy production.[1][3] Primarily utilized as a seed
treatment, Sedaxane offers both local and systemic protection to the seed and developing
roots.[1][4] Its integration into Integrated Pest Management (IPM) strategies is crucial for
sustainable agriculture, focusing on effective disease control while mitigating the risk of
fungicide resistance. These notes provide detailed protocols for the application and evaluation
of Sedaxane, summarize key quantitative efficacy data, and outline its strategic use within an
IPM framework.

Mechanism of Action: Inhibition of Succinate
Dehydrogenase

Sedaxane's fungicidal activity stems from its targeted inhibition of the succinate
dehydrogenase (SDH) enzyme, also known as Complex Il, in the mitochondrial electron
transport chain.[1][3] By binding to the ubiquinone-binding site (Q-site) of the SDH enzyme,
Sedaxane blocks the oxidation of succinate to fumarate. This action halts the tricarboxylic acid
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(TCA) cycle and prevents the transfer of electrons to the respiratory chain, thereby disrupting
the production of ATP, which is essential for cellular energy and leads to fungal cell death.[3]
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Caption: Sedaxane inhibits Complex Il (SDH), blocking the TCA cycle and mitochondrial
respiration.

Quantitative Efficacy Data

Sedaxane demonstrates high efficacy against key seed- and soil-borne pathogens. The
following tables summarize in vitro and in vivo activity data from foundational studies.

Table 1: In Vitro Inhibition of Succinate:Ubiquinone
Oxidoreductase by Sedaxane and Other Carboxamides

This table presents the half-maximal inhibitory concentration (IC50) values, which measure the
concentration of a fungicide required to inhibit 50% of the SDH enzyme activity in mitochondrial
suspensions isolated from Rhizoctonia solani. Lower values indicate higher potency.
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Compound Chemical Group IC50 (nM) against R. solani
Sedaxane Pyrazole-carboxamide 4.3

Isopyrazam Pyrazole-carboxamide 3.0

Bixafen Pyrazole-carboxamide 3.7

Penthiopyrad Pyrazole-carboxamide 10.3

Fluopyram Pyridinyl-ethyl-benzamide 27.0

Boscalid Pyridine-carboxamide 39.0

Carboxin Oxathiin-carboxamide 2300.0

Data sourced from Zeun et al.,
2012. Pest Management

Science.

Table 2: In Vivo Efficacy of Sedaxane Seed Treatment
Against Rhizoctonia solani in Greenhouse Experiments

This table shows the protective activity of Sedaxane when applied as a seed treatment in
artificially inoculated soil.
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Application

. Days After % Disease % Disease

Rate (g a.i. / . o

Crop oo Planting (Untreated (Sedaxane % Activity
. (DAP) Control) Treated)

seed)
Soybean 15 38 84.9 7.3 91.4
Corn 50 22 87.5 2.0 97.7
Cotton 200 11 100 7.9 92.1

Data sourced
from Zeun et
al., 2012.
Pest
Management

Science.[4]

Application in Integrated Pest Management (IPM)

The effective use of Sedaxane within an IPM program is critical to delay the development of
fungicide resistance. As an SDHI fungicide, it is classified under FRAC (Fungicide Resistance
Action Committee) Code 7, a group considered to have a medium to high risk of resistance
development.

Key IPM Principles for Sedaxane:

e Preventative Use: Apply Sedaxane as a preventative seed treatment before the expected
onset of disease pressure. SDHI fungicides are most effective when used before or in the
early stages of infection.

o Use in Mixtures: Sedaxane is frequently co-formulated with fungicides that have different
modes of action (e.g., difenoconazole [FRAC 3], mefenoxam [FRAC 4], or fludioxonil [FRAC
12]).[4] This practice is a cornerstone of anti-resistance strategy, as it makes it more difficult
for a pathogen population to develop resistance to multiple modes of action simultaneously.

o Limit Applications: The total number of SDHI-containing fungicide applications per season
should be limited. FRAC guidelines recommend that no more than 50% of the total fungicide
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applications should contain an SDHI product.

¢ Alternation: If solo SDHI products are used in a foliar spray program following a seed
treatment, they must be applied in strict alternation with effective fungicides from different
FRAC groups.
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Caption: Logical workflow for integrating Sedaxane into a resistance management strategy.

Experimental Protocols
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Protocol 4.1: Greenhouse Efficacy Evaluation of
Sedaxane Seed Treatment against Rhizoctonia solani

Objective: To determine the in vivo efficacy of Sedaxane seed treatment in protecting a target

crop (e.g., soybean) from seedling damping-off caused by R. solani.

Materials:

Certified crop seeds (e.g., soybean cv. Toliman).

Sedaxane formulation (e.g., FS 100 g/L).

Rhizoctonia solani inoculum (e.g., grown on sterilized millet or oat seeds).
Sterilized soil substrate (e.g., 45% sand, 45% vermiculite, 10% silty loam).
Plastic trays or pots.

Laboratory seed treater or rotating flask device (e.g., Turbola).

Growth chamber or greenhouse with controlled temperature (20-22°C), humidity (~70%), and
lighting (14h day).

Methodology:

Inoculum Preparation: Culture R. solani on Potato Dextrose Agar (PDA) for 7-10 days. Use
agar plugs to inoculate sterilized, moistened millet seeds and incubate for 2-3 weeks until
fully colonized. Air-dry the inoculum.

Soil Infestation: Mix the prepared R. solani inoculum with the sterilized soil substrate at a
predetermined rate (e.g., 1-2 g/kg) to achieve consistent disease pressure. Distribute the
infested soil into pots or trays.

Seed Treatment Application: a. Prepare a slurry of Sedaxane by mixing the formulated
product with a small amount of tap water. b. Weigh a batch of seeds (e.g., 100 g).c. Ina
rotating flask or seed treater, apply the slurry to the seeds to achieve the target dose (e.g.,
15 g a.i. / 100 kg seed). d. Rotate the flask for approximately 60 seconds to ensure even
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coating.[4] e. Prepare an "Untreated Control" batch of seeds treated with water only. f. Allow
seeds to air-dry before planting.

Planting and Growth: a. Sow the treated and untreated seeds into the infested soil at a
standard depth. b. Include an absolute control (untreated seeds in non-infested soil). c.
Arrange treatments in a randomized complete block design with at least four replicates. d.
Place pots/trays in a greenhouse under controlled conditions. Water as needed to maintain
constant moisture.

Disease Assessment: a. At a predetermined time point (e.g., 21-38 days after planting),
assess for disease symptoms. b. Record seedling emergence, pre- and post-emergence
damping-off, and root rot severity using a 0-5 rating scale. c. Calculate a disease index (DI)
and the percentage of control (activity) using the formula: % Activity = [(DI in Untreated
Control - DI in Treatment) / DI in Untreated Control] x 100
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Caption: Workflow for a greenhouse trial to evaluate Sedaxane seed treatment efficacy.

Conclusion

Sedaxane is a potent and effective SDHI fungicide that serves as a valuable tool for managing

critical seed- and soil-borne diseases. Its targeted mode of action provides excellent control of

pathogens like Rhizoctonia solani. For long-term sustainability and to preserve its efficacy,

Sedaxane must be deployed within a scientifically rigorous IPM framework. Adherence to
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resistance management guidelines, particularly the use of mixtures with different modes of
action and limiting the overall exposure of pathogen populations to SDHI chemistry, is
paramount for researchers and crop protection professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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